Cas no 2171857-77-3 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid
• CAS No: 2171857-77-3
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 5767567
• PubChem ID: 165816198
• Update Time: 2025-10-22

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1551961
• 2171857-77-3
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]-N-methylacetamido}propanoic acid
• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid

• Inchi： 1S/C26H30N2O5S/c1-28(13-10-24(30)31)23(29)16-26(11-14-34-15-12-26)27-25(32)33-17-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,22H,10-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： ZJDVBMQTPCEGPQ-UHFFFAOYSA-N
• SMILES： S1CCC(CC(N(C)CCC(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid

Recent Advances in the Study of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid (CAS: 2171857-77-3)

The compound 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid (CAS: 2171857-77-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thian-4-yl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids, enabling the stepwise construction of peptide chains.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in peptide chemistry. Researchers have reported improved yields and purity through modified synthetic routes, which involve the use of advanced coupling reagents and optimized reaction conditions. The incorporation of the thian-4-yl moiety has been particularly noteworthy, as it introduces a sulfur-containing heterocycle that can influence the conformational stability and biological activity of the resulting peptides. This structural feature is believed to contribute to the compound's ability to mimic natural peptide motifs, making it a valuable tool in the design of peptide-based therapeutics.

In addition to its applications in peptide synthesis, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid has been investigated for its potential in drug discovery. Preliminary studies suggest that this compound may serve as a scaffold for the development of novel inhibitors targeting specific enzymes or receptors. For instance, its structural similarity to certain natural substrates has prompted investigations into its use as a competitive inhibitor for proteases involved in disease pathways. These findings highlight the versatility of this compound and its potential to contribute to the development of new therapeutic agents.

Further research is needed to fully elucidate the biological activities and mechanisms of action associated with this compound. Current efforts are directed towards exploring its interactions with biological targets, as well as optimizing its pharmacokinetic and pharmacodynamic properties. The continued investigation of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-yl-N-methylacetamido}propanoic acid is expected to yield valuable insights that could advance both fundamental and applied research in chemical biology and medicinal chemistry.